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Introduction

Taraxacum kok-saghyz (TKS), also known as the Russian dandelion, is a promising alternative
source of high-quality natural rubber, a strategic raw material essential for numerous industrial
and medical applications.[1][2] The rubber produced in the roots of TKS is chemically similar to
that from the traditional source, Hevea brasiliensis, consisting mainly of cis-1,4-polyisoprene,
and often exhibiting a high molecular weight.[3][4][5] Unlike Hevea, TKS can be cultivated in
temperate regions, offering a potential solution to the geographic limitations and vulnerabilities
of the current rubber supply chain.[1][6]

The development of efficient, scalable, and environmentally friendly extraction methods is
critical to realizing the commercial potential of TKS. The rubber is located in the plant's
laticifers, and in dried roots, it exists as solid rubber threads physically entangled with other root
tissues like inulin, resins, and lignocellulosic materials.[4][7] Consequently, extraction protocols
must effectively separate the rubber from this complex matrix without degrading its polymeric
structure.

These application notes provide an overview of current extraction techniques, detailed
experimental protocols, and comparative data to guide researchers in selecting and
implementing appropriate methods for their specific research and development needs.
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Data Presentation: Quantitative Analysis of TKS

Rubber

The yield and quality of extracted rubber are highly dependent on the chosen methodology.

The following tables summarize key quantitative data from various studies to allow for easy

comparison.

Table 1. Comparison of TKS Natural Rubber (TKNR) Properties by Extraction Method

Weight-
Average .
. Rubber Polydispers
Extraction ) Rubber Molecular .
Yield (% of . . ity Index Source(s)
Method . Purity (%) Weight
theoretical) (Mw/Mn)

(Mw, g/mol

)
Solvent
Extraction Variable High ~1,400,000 ~2.0 [8][9]
(Hexane)
Agqueous ]

o Moderate 78% - 91% Variable [9][10]
(Wet Milling)
Enzymatic .
) ) 80% Up to 99.5% High [O1[11]
Digestion
Microbial 84.8% -> Close to
_ ~1,000,000+ [41[7]
Extraction 95.5% Hevea NR
Alkaline + ) ] Comparable Comparable
) High High [3]
Enzymatic to Hevea NR to Hevea NR
Latex "Flow ~50% (as
Up to 99.5% ~1,800,000 Low [12][13]

Method" latex)

Table 2: Typical Composition of Dried TKS Roots
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Content (% Dry
Component . Notes Source(s)
Weight)

Varies significantly
Natural Rubber 5% - 24% with genetics and [81I91[11]

growing conditions.

A major co-product
Inulin 18% - 40% with potential for [11][14]

valorization.

Includes inulin,
Water-Soluble

~26% - 60% sucrose, and other [4][11]
Molecules
sugars.
Found in both water-
Proteins ~10% - 15% soluble and insoluble [11][15]
fractions.
Resins (Acetone- Includes fatty acids,
~1.7% - 13% [4][11]
extractable) sterols, etc.
Comprises cellulose,
Lignocellulose ~25% - 40% hemicellulose, and [4][10]
lignin.
Represents mineral
Ash ~5% [5]

content.

Experimental Protocols & Workflows

Several distinct methodologies have been developed for TKS rubber extraction. The choice of
protocol depends on the desired end-product (solid rubber vs. latex), scale, and available
equipment.

Protocol 1: Sequential Solvent Extraction

This classic laboratory method is effective for obtaining high-purity rubber for analytical
purposes. It works by sequentially removing non-rubber components with polar solvents before
dissolving the rubber in a non-polar solvent.[1][16]
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Methodology:

Preparation: Harvest, clean, and dry TKS roots at 50-70°C.[3][17] Grind the dried roots into a
fine powder (particle size <2 mm).[18]

Inulin & Sugar Removal: Stir the root powder in hot deionized water (e.g., 95°C) for
approximately 40 minutes. Filter and repeat the process to ensure complete removal of
water-soluble components like inulin.[18]

Resin Removal: Stir the remaining solid residue with acetone at room temperature or slightly
elevated (e.g., 40°C) for 24 hours.[16][18] This step dissolves resins and other non-polar
contaminants. Filter and discard the acetone solution.

Rubber Extraction: Add a non-polar solvent such as hexane, cyclohexane, or toluene to the
dried residue (solid-to-liquid ratio of 1:10 is common).[8][16] Stir for 24-48 hours to fully
dissolve the natural rubber.

Separation: Filter the mixture to remove the solid plant debris (bagasse). An extraction
decanter can be used for larger scales.[19]

Precipitation & Recovery: Precipitate the rubber from the solvent solution (miscella) by
adding a non-solvent like methanol or by evaporating the solvent.

Drying: Dry the recovered rubber under a vacuum at a controlled temperature (e.g., 40°C) to
remove residual solvent.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.mdpi.com/1422-0067/26/3/920
https://ideaexchange.uakron.edu/cgi/viewcontent.cgi?article=1526&context=honors_research_projects
https://www.researchgate.net/publication/379771825_Insight_into_Mechanical_Extraction_Mechanisms_of_Natural_Rubber_Extraction_from_Taraxacum_kok-saghyz
https://www.researchgate.net/publication/379771825_Insight_into_Mechanical_Extraction_Mechanisms_of_Natural_Rubber_Extraction_from_Taraxacum_kok-saghyz
https://www.researchgate.net/publication/357974483_Rubber_and_latex_extraction_processes_for_Taraxacum_kok-saghyz
https://www.researchgate.net/publication/379771825_Insight_into_Mechanical_Extraction_Mechanisms_of_Natural_Rubber_Extraction_from_Taraxacum_kok-saghyz
https://www.researchgate.net/figure/The-rubber-yield-of-TKS-roots-extracted-with-four-type-solvents-hexane-cyclohexane_fig2_334656613
https://www.researchgate.net/publication/357974483_Rubber_and_latex_extraction_processes_for_Taraxacum_kok-saghyz
https://patents.google.com/patent/US20150073113A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Workflow for Sequential Solvent Extraction
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Caption: Workflow for the sequential removal of impurities and extraction of rubber using

solvents.

Protocol 2: Combined Alkaline and Enzymatic
Hydrolysis

This green chemistry approach aims to reduce organic solvent use by disrupting the root's

cellular structure with chemical and biological treatments.[3] It is effective for isolating high-
purity rubber (TKNR).[3]

Methodology:

Preparation: Use 300 g of cleaned, dried, and crushed TKS roots.

Inulin Removal: Boil the root material in water at 100°C for 30 minutes. Filter the mixture
through an 80-mesh sieve (178 um). Repeat this boiling and filtering process three times.
The collected filtrate is rich in inulin.[3]

Alkaline Treatment: Dry the filtered residue at 50°C for 24 hours. Add potassium hydroxide
(KOH) at a ratio of 60 mg per gram of dry residue, dissolved in 500 mL of deionized water.
Heat the mixture at 120°C for 30 minutes to facilitate cell wall disruption and lignin removal.

[2][3]

Filtration: Filter the alkaline mixture. The filtrate contains dissolved lignin, which can be
precipitated by acidification. The remaining solid is the target for the next step.

Enzymatic Hydrolysis: Resuspend the solid residue in a buffer solution (e.g., citric acid-
sodium hydroxide, pH 4.8).[7] Add pectinase and cellulase enzymes. Incubate at 50°C with
shaking (e.g., 180 rpm) for 72 hours.[3][7] This step dissolves the remaining root-structure
carbohydrates.

Rubber Isolation: The rubber, which is now freed from the carbohydrate matrix, will float due
to its lower density.[4] It can be collected from the surface, washed thoroughly with deionized
water, and dried.
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Workflow for Alkaline and Enzymatic Extraction

Crushed TKS Roots

Repeated Boiling

(100°C, 3x 30 min)

Solid Residue

Alkaline Treatment

(KOH, 120°C, 30 min) Inulin-rich Filtrate

Solid Residue

Y |

Enzymatic Hydrolysis
(Cellulase, Pectinase, 50°C, 72h)

Separation / Flotation & Solubilized Carbohydrates

e ————
-— -
-
- -~

1
1
1
1
1
|
== Lignin-rich Filtrate

~ -
T——— _—-———’

Click to download full resolution via product page

Caption: A green chemistry approach using alkaline and enzyme treatments to isolate rubber.

Protocol 3: Microbial Extraction via Fermentation

This innovative process uses microorganisms, such as yeast, to simultaneously extract rubber
and produce valuable co-products like biofuel ethanol.[4][7] The method is environmentally
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friendly and has the potential to be cost-effective.[4] Purity can be increased stepwise from
~85% to over 95%.[4]

Methodology:

Preparation: Use dried TKS roots ground to a powder (particle size 0.075 mm - 0.4 mm).[4]

o Dilute Acid Pretreatment: This initial step helps to hydrolyze hemicellulose and prepare the
material for subsequent enzymatic action. The specific acid, concentration, and treatment
time can be optimized based on the feedstock.

o Enzymatic Degradation: After pretreatment, neutralize the pH to ~4.8 and add cellulase
enzymes. Incubate at 50°C for 72 hours. This breaks down the cellulose into fermentable
sugars.[7]

e Yeast Fermentation: Introduce a yeast strain (e.g., Saccharomyces cerevisiae) to the
mixture. The yeast will ferment the released sugars into ethanol. This process further breaks
down the root structure, releasing the entangled rubber patrticles.

o Rubber Separation: After fermentation, the rubber can be separated from the liquid phase
(containing ethanol) and remaining solids through flotation or filtration. The rubber particles,
being hydrophobic and less dense than water, will float.[4]

e Recovery and Purification: Collect the rubber, wash it to remove any residual fermentation
broth, and dry. The ethanol can be recovered from the liquid phase via distillation.
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Workflow for Microbial Extraction
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Caption: A bioprocess for co-producing rubber and bioethanol via fermentation.

Conclusion

The extraction of natural rubber from Taraxacum kok-saghyz is a rapidly advancing field with a
variety of available techniques. Solvent-based methods are reliable for producing high-purity
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analytical samples, while newer aqueous, enzymatic, and microbial protocols offer more
sustainable and scalable alternatives for industrial application.[1][3][4] The choice of method
will be dictated by the specific research goals, including desired purity, yield, preservation of
molecular weight, and environmental considerations. The protocols and data provided herein
serve as a comprehensive guide for researchers to navigate the options for TKNR extraction
and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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